Cas no 1189459-88-8 (1-(2-chloro-6-fluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride)

• Product Name: 1-(2-chloro-6-fluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride
• CAS No: 1189459-88-8
• MF: C₁₆H₁₉Cl₂FN₄O
• MW: 373.252664804459
• CID: 6325732
• PubChem ID: 45284205
• Update Time: 2025-05-21

1-(2-chloro-6-fluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride
• (2-chloro-6-fluorophenyl)-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride
• AKOS026685114
• F5095-0210
• (2-chloro-6-fluorophenyl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
• 1189459-88-8

• Inchi： 1S/C16H18ClFN4O.ClH/c1-2-20-7-6-19-16(20)22-10-8-21(9-11-22)15(23)14-12(17)4-3-5-13(14)18;/h3-7H,2,8-11H2,1H3;1H
• InChI Key： XMPNDPKCQILFGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N1CCN(C2=NC=CN2CC)CC1)=O)F.Cl

Computed Properties

• Exact Mass: 372.0919948g/mol
• Monoisotopic Mass: 372.0919948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(2-chloro-6-fluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride

Research Brief on 1-(2-chloro-6-fluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride (CAS: 1189459-88-8)

1-(2-chloro-6-fluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride (CAS: 1189459-88-8) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-(2-chloro-6-fluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for further pharmacological evaluations. The compound's structural features, including the chloro-fluoro substitution on the benzoyl ring and the ethyl-substituted imidazole moiety, are believed to contribute to its unique biological activity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

Pharmacological investigations have revealed that 1-(2-chloro-6-fluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride exhibits potent activity against specific molecular targets, including certain enzymes and receptors implicated in disease pathways. In vitro studies have demonstrated its ability to modulate these targets with high selectivity and efficacy, suggesting its potential as a lead compound for drug development. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic properties, including good bioavailability and metabolic stability, which are essential for its progression into clinical trials.

The therapeutic potential of this compound is currently being explored in various disease models. For instance, recent research has highlighted its efficacy in preclinical models of neurological disorders, where it has shown neuroprotective effects and the ability to cross the blood-brain barrier. Additionally, its anti-inflammatory and immunomodulatory properties are being investigated for potential applications in autoimmune diseases and chronic inflammatory conditions. These findings underscore the compound's versatility and broad therapeutic potential.

Despite the promising results, several challenges remain to be addressed. For example, further studies are needed to fully elucidate the compound's mechanism of action and to assess its safety profile in long-term toxicity studies. Moreover, the optimization of its formulation and delivery methods will be crucial for its successful translation into clinical use. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the development of this compound and bring it closer to clinical trials.

In conclusion, 1-(2-chloro-6-fluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride (CAS: 1189459-88-8) represents a promising candidate for drug development, with its unique structural features and broad pharmacological activities. Continued research and development efforts are essential to unlock its full therapeutic potential and address the remaining challenges. This compound exemplifies the innovative approaches being pursued in the field of chemical biology and pharmaceutical research to develop novel therapeutics for unmet medical needs.